molecular formula C12H16N2O B8274937 3-(3-aminophenyl)-N-cyclopropylpropanamide

3-(3-aminophenyl)-N-cyclopropylpropanamide

Cat. No. B8274937
M. Wt: 204.27 g/mol
InChI Key: VMJVILHBTARYCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-aminophenyl)-N-cyclopropylpropanamide is a useful research compound. Its molecular formula is C12H16N2O and its molecular weight is 204.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-aminophenyl)-N-cyclopropylpropanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-aminophenyl)-N-cyclopropylpropanamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(3-aminophenyl)-N-cyclopropylpropanamide

Molecular Formula

C12H16N2O

Molecular Weight

204.27 g/mol

IUPAC Name

3-(3-aminophenyl)-N-cyclopropylpropanamide

InChI

InChI=1S/C12H16N2O/c13-10-3-1-2-9(8-10)4-7-12(15)14-11-5-6-11/h1-3,8,11H,4-7,13H2,(H,14,15)

InChI Key

VMJVILHBTARYCM-UHFFFAOYSA-N

Canonical SMILES

C1CC1NC(=O)CCC2=CC(=CC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3-(3-aminophenyl)propanoic acid (1 g, 6.05 mmol) in 10 ml DMF, N-ethyl-N-isopropylpropan-2-amine (1.174 g, 9.08 mmol), cyclopropanamine (0.415 g, 7.26 mmol) were added, resulting clear solution was stirred at room temperature, HATU (3.45 g, 9.08 mmol) was added and the resulting mixture was stirred for 24 h at room temperature. Reaction Mixture was diluted with cold water and extraction with Ethyl Acetate (3×30 ml). The Combined organic layer was dried over sodium sulphate and evaporated under reduced pressure to give the crude compound, the crude compound was purified by column chromatography to afford the pure title compound (500 mg).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.174 g
Type
reactant
Reaction Step One
Quantity
0.415 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
3.45 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Three

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